Cas no 445-30-7 (Homarine)
Homarine structure
Product Name:Homarine
CAS No:445-30-7
MF:C7H7NO2
MW:137.135981798172
CID:330084
Update Time:2025-04-19
Homarine Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium,2-carboxy-1-methyl-, inner salt
- Homarine
- 1-methylpyridin-1-ium-2-carboxylate
- Homarine-d3
- 1-methyl-2-carboxy-pyridine
- 1-methylpyridinium-2-carboxylate
- 2-carboxy-1-methyl-pyridinium betaine
- 2-Carboxy-1-methylpyridinium Inner Salt
- 2-Pyridinecarboxylic Acid Methoinner Salt
- 2-Pyridinecarboxylic Acid N-Methylbetaine
- N-methyl-2-carboxypyridinium
- N-methyl-2-carboxy-pyridinium betaine
- n-methylpicolinic acid
-
- Inchi： 1S/C7H7NO2/c1-8-5-3-2-4-6(8)7(9)10/h2-5H,1H3
- InChI Key： BRTLKRNVNFIOPJ-UHFFFAOYSA-N
- SMILES： [O-]C(C1C=CC=C[N+]=1C)=O
Computed Properties
- Exact Mass: 137.04800
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.5
Experimental Properties
- PSA: 44.01000
- LogP: -1.12540
Homarine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Homarine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H458500-50mg |
Homarine |
445-30-7 | 50mg |
$ 221.00 | 2023-09-07 | ||
| TRC | H458500-500mg |
Homarine |
445-30-7 | 500mg |
$ 1696.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-470671-50 mg |
Homarine, (Out of Stock: Availability 7/28/23) |
445-30-7 | ≥95% | 50mg |
￥1,414.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-470671-50mg |
Homarine, (Out of Stock: Availability 9/14/23) |
445-30-7 | ≥95% | 50mg |
￥1414.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-490293-5mg |
Homarine-d3, |
445-30-7 | 5mg |
￥2858.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-470671-100 mg |
Homarine, |
445-30-7 | ≥95% | 100mg |
￥1414.00 | 2023-05-31 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-490293-5 mg |
Homarine-d3, |
445-30-7 | 5mg |
￥2,858.00 | 2023-07-11 | ||
| A2B Chem LLC | AG26271-50mg |
homarine |
445-30-7 | 50mg |
$333.00 | 2024-04-20 | ||
| A2B Chem LLC | AG26271-500mg |
homarine |
445-30-7 | 500mg |
$1745.00 | 2024-04-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1945744-5mg |
1-Methylpyridin-1-ium-2-carboxylate |
445-30-7 | 97% | 5mg |
￥3924.00 | 2024-05-13 |
Homarine Related Literature
-
Annika Putz,Gabriele M. K?nig,Heike W?gele Nat. Prod. Rep. 2010 27 1386
-
L. Nú?ez-Pons,C. Avila Nat. Prod. Rep. 2015 32 1114
-
Mei-Jun Chu,Meng Li,He Ma,Ping-Lin Li,Guo-Qiang Li RSC Adv. 2022 12 7789
-
Warwick B. Dunn,Nigel J. C. Bailey,Helen E. Johnson Analyst 2005 130 606
-
Marta Roselló-Merino,Josefina Díez,Salvador Conejero Chem. Commun. 2010 46 9247
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